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Compound of Interest

Compound Name: AG-494

Cat. No.: B1664427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and application of a stock

solution for AG-494 (Tyrphostin B48), a potent inhibitor of the epidermal growth factor receptor

(EGFR) kinase and the Janus kinase (JAK)/signal transducer and activator of transcription

(STAT) pathway.[1][2][3]

Physicochemical and Solubility Data
Proper preparation of a stock solution is critical for experimental accuracy and reproducibility.

The following table summarizes the key quantitative data for AG-494.
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Property Value Source

CAS Number 133550-35-3 [1][2][4]

Molecular Formula C₁₆H₁₂N₂O₃ [1][2][4]

Molecular Weight 280.28 g/mol [4]

Appearance Yellow solid [1]

Purity ≥98% [1][2]

Solubility in DMSO
14-25 mg/mL (approx. 50-89

mM)
[1][4]

Solubility in Ethanol 1-25 mg/mL (variable) [1][2][4]

Solubility in DMF 30 mg/mL [2]

Storage (Powder) -20°C for up to 3 years [4]

Storage (in Solvent)
-80°C for up to 1 year

(aliquoted)
[4][5]

Signaling Pathway Inhibition
AG-494 is widely used to study signaling pathways dependent on tyrosine kinases. While

initially identified as an EGFR inhibitor, it and its close analogs are also extensively used to

inhibit the JAK/STAT signaling pathway, which is crucial for cytokine signaling.[1][3][6] The

diagram below illustrates the canonical JAK/STAT pathway and the point of inhibition by AG-
494.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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